Cas no 1029701-30-1 ((R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine)

• Product Name: (R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine
• CAS No: 1029701-30-1
• MF: C₁₁H₂₄BNO₂
• MW: 213.12476348877
• CID: 4559477
• Update Time: 2023-08-09

(R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine
• TQR0108
• (1R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride
• (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-3-methyl-1-butaneamine
• (R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine

• Inchi： 1S/C11H24BNO2/c1-8(2)7-9(13)12-14-10(3,4)11(5,6)15-12/h8-9H,7,13H2,1-6H3/t9-/m0/s1
• InChI Key： DGBIXWGLQXUYLP-VIFPVBQESA-N
• SMILES： O1B([C@H](CC(C)C)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 213.1900092 g/mol
• Monoisotopic Mass: 213.1900092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.13
• Topological Polar Surface Area: 44.5